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Compound of Interest

Compound Name: N'-Boc-N-(Gly-Oleoyl)-Lys

Cat. No.: B15621670

An extensive review of the scientific literature did not yield specific studies detailing the
application of N'-Boc-N-(Gly-Oleoyl)-Lys in drug delivery systems. As such, quantitative data
and established experimental protocols for its use in liposomes, nanopatrticles, or micelles are
not available in published research.

However, based on the known properties of similar lipid-peptide conjugates and established
methodologies in drug delivery, we can construct representative application notes and
protocols to guide researchers in this area. The following sections provide a detailed overview
of the potential applications, synthesis, formulation, and characterization of drug delivery
systems based on N'-Boc-N-(Gly-Oleoyl)-Lys.

Application Notes: N'-Boc-N-(Gly-Oleoyl)-Lys in
Drug Delivery

N'-Boc-N-(Gly-Oleoyl)-Lys is an amphiphilic molecule comprising a lipophilic oleoyl tail and a
hydrophilic Boc-protected glycine-lysine headgroup. This structure makes it a promising
candidate for the formulation of various nanocarrier-based drug delivery systems, including
liposomes, micelles, and nanopatrticles.

Key Potential Applications:

» Solubilization of Hydrophobic Drugs: The oleoyl group can form a hydrophobic core in
agueous media, capable of encapsulating poorly water-soluble drugs, thereby enhancing

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b15621670?utm_src=pdf-interest
https://www.benchchem.com/product/b15621670?utm_src=pdf-body
https://www.benchchem.com/product/b15621670?utm_src=pdf-body
https://www.benchchem.com/product/b15621670?utm_src=pdf-body
https://www.benchchem.com/product/b15621670?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15621670?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

their bioavailability.

o Formation of Stable Drug Carriers: The self-assembly of N'-Boc-N-(Gly-Oleoyl)-Lys can
lead to the formation of stable nanostructures such as micelles or can be incorporated into
lipid bilayers of liposomes to modulate their properties.

o Controlled Drug Release: The nature of the carrier system formed can be tailored to achieve
sustained or triggered release of the encapsulated therapeutic agent.

» Surface Modification of Nanocarriers: The lysine residue, after deprotection of the Boc group,
can be used for further surface functionalization, such as PEGylation to prolong circulation
time or conjugation with targeting ligands for site-specific drug delivery.

o Component of Lipid Nanoparticles (LNPs): This lipid-like molecule could potentially be used
as a component in LNPs for the delivery of nucleic acids like siRNA and mRNA, although this
would require further investigation.

Synthesis of N'-Boc-N-(Gly-Oleoyl)-Lys

The synthesis of N'-Boc-N-(Gly-Oleoyl)-Lys involves a multi-step process, beginning with the
protection of lysine, followed by coupling with glycine and oleic acid.

Protocol for Synthesis:
» Protection of Lysine: The e-amino group of L-lysine is first protected with a Boc group.

e Coupling with Glycine: The a-amino group of the Boc-protected lysine is then coupled with
N-Boc-glycine.

o Acylation with Oleic Acid: Following the deprotection of the glycine's Boc group, the free
amino group is acylated with oleic acid.

» Final Deprotection and Purification: The final compound is obtained after the necessary
deprotection steps and is purified using chromatographic techniques.

Below is a visual representation of the synthetic workflow.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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